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Abstract
This technical guide provides a comprehensive overview of the thermophysical properties of 2-
Propyl-1-hexene (also known as 4-methyleneoctane), a nine-carbon, unsaturated

hydrocarbon. Due to a scarcity of direct experimental data for this specific isomer, this

document combines available calculated data with established experimental protocols for

determining key thermophysical properties. This guide is intended to serve as a valuable

resource for researchers and professionals in drug development and other scientific fields

requiring a thorough understanding of the physicochemical characteristics of alkenes.

Introduction
2-Propyl-1-hexene (C₉H₁₈) is a non-polar organic compound belonging to the alkene family.[1]

[2] Its molecular structure, featuring a terminal double bond, influences its reactivity and

physical properties.[1][2] A detailed understanding of its thermophysical properties is crucial for

various applications, including reaction engineering, process design, and formulation
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development. This guide summarizes the known properties of 2-Propyl-1-hexene and provides

detailed methodologies for the experimental determination of key parameters.

Molecular and Chemical Properties
A summary of the fundamental molecular and chemical properties of 2-Propyl-1-hexene is

presented in Table 1.

Property Value Source

Molecular Formula C₉H₁₈ [1][2]

Molecular Weight 126.24 g/mol [3][4]

IUPAC Name 4-methylideneoctane [4]

Synonyms
2-propyl-1-hexene, 2-

propylhex-1-ene
[1]

CAS Number 62187-09-1 [4]

SMILES CCCCC(=C)CCC [3]

InChIKey
BWGGEKJMCRHXKX-

UHFFFAOYSA-N
[2][3]

Thermophysical Data
Quantitative thermophysical data for 2-Propyl-1-hexene is limited. Table 2 presents available

calculated and experimental data. It is important to note that many of the listed values are

predicted using computational models and should be confirmed by experimental measurement

for high-precision applications.
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Property Value Unit Method Source

Boiling Point 143 °C Experimental [1]

Ideal Gas Heat

Capacity

(Cp,gas)

See Table 3 J/mol·K
Calculated

(Joback Method)
[5]

Standard Gibbs

Free Energy of

Formation (ΔfG°)

104.19 kJ/mol
Calculated

(Joback Method)
[5]

Enthalpy of

Formation at

Standard

Conditions

(ΔfH°gas)

-113.45 kJ/mol
Calculated

(Joback Method)
[5]

Enthalpy of

Fusion at

Standard

Conditions

(ΔfusH°)

16.48 kJ/mol
Calculated

(Joback Method)
[5]

Enthalpy of

Vaporization at

Standard

Conditions

(ΔvapH°)

35.04 kJ/mol
Calculated

(Joback Method)
[5]

Critical

Temperature (Tc)
571.36 K

Calculated

(Joback Method)
[5]

Critical Pressure

(Pc)
2414.74 kPa

Calculated

(Joback Method)
[5]

Critical Volume

(Vc)
0.521 m³/kmol

Calculated

(Joback Method)
[5]

Melting Point

(Tfus)
175.47 K

Calculated

(Joback Method)
[5]
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Kovats Retention

Index (non-polar

column)

863 Experimental [4][6]

Table 3: Calculated Ideal Gas Heat Capacity (Cp,gas) of 2-Propyl-1-hexene at Different

Temperatures

Temperature (K)
Ideal Gas Heat Capacity
(J/mol·K)

Source

401.88 257.27 [5]

430.13 271.11 [5]

458.37 284.40 [5]

486.62 297.17 [5]

514.87 309.42 [5]

543.11 321.16 [5]

571.36 332.43 [5]

Experimental Protocols for Thermophysical
Property Determination
Due to the lack of extensive experimental data for 2-Propyl-1-hexene, this section outlines

standard experimental procedures for determining key thermophysical properties of liquid

alkenes.

Density Measurement
The density of a liquid can be accurately determined using a pycnometer.[7]

Procedure:

Thoroughly clean and dry a pycnometer of a known volume.
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Weigh the empty pycnometer using an analytical balance.

Fill the pycnometer with 2-Propyl-1-hexene, ensuring no air bubbles are trapped.

Place the filled pycnometer in a constant-temperature bath until it reaches thermal

equilibrium.

Carefully remove any excess liquid from the capillary opening of the stopper.

Dry the exterior of the pycnometer and weigh it.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Viscosity Measurement
The dynamic viscosity of 2-Propyl-1-hexene can be measured using a capillary viscometer.

Procedure:

Select a calibrated capillary viscometer of the appropriate size.

Introduce a known volume of 2-Propyl-1-hexene into the viscometer.

Place the viscometer in a constant-temperature bath and allow it to equilibrate.

Using a pump, draw the liquid up through the capillary to a point above the upper timing

mark.

Release the pressure and measure the time it takes for the liquid meniscus to pass

between the upper and lower timing marks.

The kinematic viscosity is calculated by multiplying the flow time by the viscometer

calibration constant.

The dynamic viscosity is then determined by multiplying the kinematic viscosity by the

density of the liquid at the same temperature.
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Thermal Conductivity Measurement
The transient hot-wire method is a common and accurate technique for measuring the thermal

conductivity of liquids.[8]

Procedure:

A thin platinum wire is submerged in the liquid sample of 2-Propyl-1-hexene.

The wire is heated by a short electrical pulse, which also serves as a resistance

thermometer to measure the temperature change of the wire.

The rate of temperature increase of the wire is related to the thermal conductivity of the

surrounding liquid.

By analyzing the temperature rise as a function of time, the thermal conductivity can be

determined.[8] The short measurement time helps to minimize the effects of natural

convection.[8]

Heat Capacity Measurement
Differential Scanning Calorimetry (DSC) is a widely used method for determining the heat

capacity of liquids.

Procedure:

A small, known mass of 2-Propyl-1-hexene is hermetically sealed in a sample pan.

An empty, sealed pan is used as a reference.

The sample and reference pans are placed in the DSC instrument.

The instrument heats both pans at a controlled, linear rate.

The difference in heat flow required to maintain the sample and reference at the same

temperature is measured.

This differential heat flow is directly proportional to the heat capacity of the sample.
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Synthesis of 2-Propyl-1-hexene
A common and effective method for the synthesis of terminal alkenes such as 2-Propyl-1-
hexene is the Wittig reaction.[1] This reaction involves the treatment of an aldehyde or ketone

with a phosphorus ylide.

An alternative synthetic route involves the Grignard reaction of a ketone followed by

dehydration of the resulting tertiary alcohol.

Proposed Synthesis Workflow: Wittig Reaction
The following diagram illustrates a plausible workflow for the synthesis of 2-Propyl-1-hexene
via the Wittig reaction of pentanal with propyltriphenylphosphonium bromide.

Ylide Formation

Wittig Reaction

Workup and Purification

Propyltriphenylphosphonium Bromide

Propylidene-
triphenylphosphorane (Ylide)

Deprotonation

Strong Base (e.g., n-BuLi)

Reaction in Anhydrous Solvent (e.g., THF)Pentanal 2-Propyl-1-hexene

Triphenylphosphine Oxide

Quenching Extraction Drying Purification (e.g., Distillation) Pure 2-Propyl-1-hexene

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 2-Propyl-1-hexene via the Wittig reaction.
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Proposed Synthesis Workflow: Grignard Reaction
followed by Dehydration
This diagram outlines a potential synthesis route starting from butan-2-one and

propylmagnesium bromide.

Grignard Reaction

Hydrolysis

Dehydration
Propylmagnesium Bromide

Reaction in Anhydrous Ether

Butan-2-one

Magnesium Alkoxide Intermediate Aqueous Acidic Workup (e.g., H₃O⁺) 4-Methyl-4-octanol

E1 EliminationStrong Acid (e.g., H₂SO₄) and Heat Alkene Mixture Purification (e.g., Fractional Distillation) 2-Propyl-1-hexene

Click to download full resolution via product page

Caption: Proposed workflow for synthesizing 2-Propyl-1-hexene via a Grignard reaction and

dehydration.

Conclusion
This technical guide has compiled the available thermophysical data for 2-Propyl-1-hexene
and outlined standard experimental protocols for the determination of key properties. While a

significant portion of the quantitative data is based on computational predictions, the provided

methodologies offer a clear path for obtaining precise experimental values. The inclusion of

potential synthetic workflows provides a practical context for the production of this compound

for research and development purposes. Further experimental investigation is warranted to fully

characterize the thermophysical behavior of 2-Propyl-1-hexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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